Cas no 2281635-78-5 (benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate)

• Product Name: benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate
• CAS No: 2281635-78-5
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5631012
• PubChem ID: 165924907
• Update Time: 2025-05-27

benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[6-(2-hydroxyethoxy)pyridin-3-yl]carbamate
• 2281635-78-5
• EN300-28287680
• benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate

• Inchi： 1S/C15H16N2O4/c18-8-9-20-14-7-6-13(10-16-14)17-15(19)21-11-12-4-2-1-3-5-12/h1-7,10,18H,8-9,11H2,(H,17,19)
• InChI Key： YUIYZDLVYDQOFY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)OCCO)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.7Ų

Additional information on benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate

Comprehensive Overview of Benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate (CAS No. 2281635-78-5)

Benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate (CAS No. 2281635-78-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and medicinal chemistry. The presence of both a pyridine ring and a carbamate functional group makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzyl carbamate derivatives has surged due to their role in designing targeted therapies. Researchers are particularly interested in how N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate can be utilized to enhance drug delivery systems. Its solubility properties, attributed to the hydroxyethoxy side chain, make it a candidate for improving bioavailability in pharmaceutical formulations. This aligns with the growing trend of optimizing small molecule drugs for better efficacy and reduced side effects.

The synthesis of benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate involves multi-step organic reactions, often starting with pyridine-3-amine derivatives. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Such meticulous processes are critical for meeting the stringent standards of pharmaceutical intermediates, a topic frequently searched by professionals in the field.

One of the most discussed applications of this compound is its potential in kinase inhibitor development. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The pyridinyl carbamate moiety in benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate can interact with kinase active sites, making it a valuable scaffold for drug discovery. This has led to increased searches for kinase inhibitor scaffolds and structure-activity relationship (SAR) studies.

Another area of interest is the compound's role in prodrug design. Prodrugs are inactive precursors that convert into active drugs within the body, often improving absorption or reducing toxicity. The benzyl group in benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate can be cleaved enzymatically, releasing the active moiety. This mechanism is widely explored in anticancer drug research, a hot topic in modern pharmacology.

From an industrial perspective, scalability and cost-effectiveness are key considerations for CAS No. 2281635-78-5. Manufacturers are investing in green chemistry approaches to synthesize this compound sustainably, reducing waste and energy consumption. This resonates with the global push toward environmentally friendly synthesis, a frequently searched term among chemists and environmental scientists.

In summary, benzyl N-6-(2-hydroxyethoxy)pyridin-3-ylcarbamate (CAS No. 2281635-78-5) is a promising compound with diverse applications in drug development. Its unique structure and functional groups make it a subject of ongoing research, particularly in kinase inhibitors, prodrugs, and bioavailability enhancement. As the pharmaceutical industry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.